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Compound of Interest

Compound Name: Methyl pentafluoromethacrylate

Cat. No.: B1293802 Get Quote

An In-depth Technical Guide to Pentafluorophenyl Methacrylate

This guide provides a comprehensive overview of the molecular weight, structure, and

properties of pentafluorophenyl methacrylate, a versatile monomer employed in the synthesis

of advanced functional polymers. This document is intended for researchers, scientists, and

professionals in the fields of polymer chemistry, materials science, and drug development.

Molecular Structure and Properties
Pentafluorophenyl methacrylate (PFPMA) is an ester of methacrylic acid and

pentafluorophenol. The presence of the electron-withdrawing pentafluorophenyl group

significantly influences the reactivity of the monomer and the properties of the resulting

polymers.

Below is a diagram illustrating the chemical structure of pentafluorophenyl methacrylate.

Caption: Chemical structure of pentafluorophenyl methacrylate.

Physicochemical Data
The key quantitative properties of pentafluorophenyl methacrylate are summarized in the table

below for easy reference.
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Property Value Reference

Molecular Formula C₁₀H₅F₅O₂ [1][2][3][4]

Molecular Weight 252.14 g/mol [1][2][3][5]

Appearance
Colorless to light yellow/orange

clear liquid
[3]

Boiling Point 56 °C at 3 Torr [3]

Density 1.394 g/mL at 25 °C [3]

Refractive Index (n20/D) 1.438 [3]

Flash Point 77 °C [3]

Experimental Protocols
Synthesis of Pentafluorophenyl Methacrylate
The most common method for the synthesis of pentafluorophenyl methacrylate is the

esterification of pentafluorophenol with methacryloyl chloride.[5]

Materials:

Pentafluorophenol

Methacryloyl chloride

Anhydrous dichloromethane (DCM)

Triethylamine (or other suitable base)

Anhydrous magnesium sulfate (or other drying agent)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:
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Dissolve pentafluorophenol in anhydrous dichloromethane in a round-bottom flask under an

inert atmosphere of argon or nitrogen.[5]

Cool the reaction mixture to 0 °C using an ice bath.[5]

Slowly add methacryloyl chloride to the cooled solution dropwise.

After the addition of methacryloyl chloride, add triethylamine dropwise to the reaction mixture

to act as a base and neutralize the HCl byproduct.

Allow the reaction to stir at 0 °C for a specified time and then warm to room temperature,

continuing to stir until the reaction is complete (monitored by TLC or GC).

Upon completion, quench the reaction with a suitable aqueous solution (e.g., saturated

sodium bicarbonate).

Separate the organic layer and wash it sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure.

The crude product can be purified by vacuum distillation or column chromatography to yield

pure pentafluorophenyl methacrylate.

Applications in Research and Development
Pentafluorophenyl methacrylate is a valuable monomer in the synthesis of "active ester"

polymers. The pentafluorophenyl ester group is a highly efficient leaving group, making

polymers derived from this monomer susceptible to post-polymerization modification via

nucleophilic substitution with amines and other nucleophiles. This property is extensively

utilized in the development of functional materials, including:

Drug Delivery Systems: Polymers with pendant active esters can be conjugated with

therapeutic agents.

Biomaterials and Surface Coatings: The reactive nature of these polymers allows for the

immobilization of biomolecules to create biocompatible and functional surfaces.
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Polymer Brushes and Nanoparticles: Well-defined polymeric architectures can be

synthesized and subsequently functionalized for a variety of applications.

The versatility and reactivity of pentafluorophenyl methacrylate make it a cornerstone for the

design and synthesis of advanced polymer-based materials for a wide range of scientific and

industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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